1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 1-(chloromethyl)-5-methyl-3-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C6H6ClF3N2/c1-4-2-5(6(8,9)10)11-12(4)3-7/h2H,3H2,1H3
• InChI Key: JJJSOYZYMGONOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCl)C(F)(F)F
• Molecular Formula: C6H6ClF3N2
• Molecular Weight: 198.57 g/mol

Description

Trifluoromethyl ketones (TFMKs) are valuable synthetic targets and are used as synthons in the construction of fluorinated pharmacons. They play an increasingly important role in pharmaceuticals, agrochemicals, and materials.

Synthesis Analysis

The synthesis of trifluoromethyl-containing compounds often involves the use of trifluoromethylation of carbon-centered radical intermediates. For example, the synthesis of tipranavir, a related compound, was achieved using a chiral auxiliary.

Molecular Structure Analysis

The molecular structure of trifluoromethyl-containing compounds is characterized by the presence of a trifluoromethyl group. This group contributes to the unique physicochemical properties of these compounds.

Chemical Reactions Analysis

Trifluoromethyl-containing compounds are involved in various chemical reactions. For instance, trifluoromethylation of carbon-centered radical intermediates is a common reaction.

Physical And Chemical Properties Analysis

Trifluoromethyl-containing compounds exhibit unique physical and chemical properties due to the presence of the trifluoromethyl group.

Scientific Research Applications

Organic Synthesis and Fluorinated Compounds

1-(Chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole serves as a versatile synthetic intermediate for the preparation of more complex fluorinated compounds. Researchers have explored its use in C–F bond activation within the CF3 group. Notably, it has been employed in the following contexts:

Electrophilic Fluorination Reagents

1-(Chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole plays a crucial role as an electrophilic fluorinating reagent. Among its notable features are high reactivity, safety, non-toxicity, and ease of handling. .

Amine-Modified Materials

In the context of amine-modified samples, CF3-pyrazole contributes to the vibrational spectra. Peaks corresponding to bending and tensile vibrations of the N–H bond emerge, along with characteristic peaks related to the C–N bond. .

Mechanism of Action

The mechanism of action of trifluoromethyl-containing compounds is thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

Safety data sheets for similar compounds indicate that they can be harmful if swallowed, cause severe skin burns and eye damage, and may be fatal if inhaled. Contact with water can liberate toxic gas.

Future Directions

The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials, and it is expected that many novel applications of trifluoromethyl-containing compounds will be discovered in the future.